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Compound of Interest

Compound Name: Phenyl thiocyanate

Cat. No.: B1265560 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling

Phenyl Isothiocyanate (PITC) in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals. This guide is a supplement to, not a substitute for, a

comprehensive review of the Safety Data Sheet (SDS) and your institution's specific safety

protocols.

Note on Chemical Identity: While the topic specifies "Phenyl thiocyanate," the preponderance

of safety literature, including Safety Data Sheets, refers to its isomer, Phenyl isothiocyanate

(PITC), CAS No. 103-72-0. The information provided herein pertains to Phenyl isothiocyanate,

which is commonly used in laboratory applications such as Edman degradation for protein

sequencing.[1]

Phenyl isothiocyanate is a hazardous chemical that is toxic if swallowed, inhaled, or absorbed

through the skin. It is corrosive and can cause severe skin burns and eye damage.[2][3]

Furthermore, it may lead to allergic skin and respiratory reactions.[2][3] Adherence to strict

safety protocols is imperative to mitigate these risks.

Quantitative Data Summary
The following table summarizes key quantitative data for Phenyl isothiocyanate. This

information is crucial for a comprehensive risk assessment.
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Property Value Source(s)

CAS Number 103-72-0 [1]

Molecular Formula C₇H₅NS [1]

Molecular Weight 135.19 g/mol [1]

Boiling Point 218 °C (424 °F) [1]

Flash Point 87 °C (188.6 °F)

Density 1.132 g/mL at 20 °C [1]

Occupational Exposure Limits

(OSHA PEL, ACGIH TLV)
Not established

Glove Breakthrough Time

(Nitrile rubber, >0.11 mm)

>480 minutes (Permeation:

Level 6)
[4][5]

Operational Plan: Handling Procedures
A systematic approach to handling Phenyl isothiocyanate is essential for laboratory safety. The

following step-by-step protocol should be followed.

Preparation and Engineering Controls
Review Documentation: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS) for Phenyl isothiocyanate.

Fume Hood: All handling of Phenyl isothiocyanate, including weighing and transferring, must

be conducted within a certified chemical fume hood to prevent inhalation of vapors.[6]

Emergency Equipment: Ensure that a safety shower and eyewash station are readily

accessible and have been recently tested.[5]

Assemble Materials: Have all necessary equipment and reagents, including spill cleanup

materials, available in the fume hood before starting work.

Personal Protective Equipment (PPE)
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Eye and Face Protection: Wear chemical safety goggles and a face shield.[2]

Hand Protection: Wear chemical-resistant gloves. Nitrile rubber gloves with a thickness

greater than 0.11 mm are recommended, as they have a breakthrough time of over 480

minutes.[4][5] Always inspect gloves for any signs of degradation or punctures before use

and dispose of them after handling the chemical.

Body Protection: A lab coat and appropriate protective clothing are mandatory to prevent skin

contact.[7] For tasks with a higher risk of splashing, a chemically resistant apron should be

worn.

Respiratory Protection: If there is a risk of exposure exceeding acceptable levels, or if

working outside of a fume hood is unavoidable (which is strongly discouraged), a

NIOSH/MSHA-approved respirator with an appropriate cartridge should be used.[7]

Handling and Storage
Handling:

Use with adequate ventilation at all times.

Avoid contact with eyes, skin, and clothing.[2]

Do not breathe vapors.[2]

Keep containers tightly closed when not in use.

Wash hands thoroughly after handling.

Storage:

Store in a cool, dry, and well-ventilated area.[6]

Keep containers tightly sealed to protect from moisture.[6]

Store away from incompatible materials such as strong oxidizing agents, acids, bases,

alcohols, and amines.[4]
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Keep away from heat, sparks, and open flames.[6]

Emergency Procedures
// Nodes Exposure [label="Exposure Event", fillcolor="#EA4335", fontcolor="#FFFFFF"];

EyeContact [label="Eye Contact", fillcolor="#FBBC05", fontcolor="#202124"]; SkinContact

[label="Skin Contact", fillcolor="#FBBC05", fontcolor="#202124"]; Inhalation [label="Inhalation",

fillcolor="#FBBC05", fontcolor="#202124"]; Ingestion [label="Ingestion", fillcolor="#FBBC05",

fontcolor="#202124"];

FlushEyes [label="Immediately flush with water for at least 15 minutes.\nRemove contact

lenses if present and easy to do.", fillcolor="#F1F3F4", fontcolor="#202124"]; WashSkin

[label="Immediately flush skin with plenty of water for at least 15 minutes.\nRemove

contaminated clothing.", fillcolor="#F1F3F4", fontcolor="#202124"]; FreshAir [label="Move to

fresh air.\nIf not breathing, give artificial respiration.", fillcolor="#F1F3F4", fontcolor="#202124"];

RinseMouth [label="Do NOT induce vomiting.\nRinse mouth with water.", fillcolor="#F1F3F4",

fontcolor="#202124"];

MedicalAid [label="Seek Immediate Medical Attention", shape=ellipse, fillcolor="#4285F4",

fontcolor="#FFFFFF"];

// Edges Exposure -> EyeContact; Exposure -> SkinContact; Exposure -> Inhalation; Exposure

-> Ingestion;

EyeContact -> FlushEyes; SkinContact -> WashSkin; Inhalation -> FreshAir; Ingestion ->

RinseMouth;

FlushEyes -> MedicalAid; WashSkin -> MedicalAid; FreshAir -> MedicalAid; RinseMouth ->

MedicalAid; } DOT Caption: Emergency first aid procedures for Phenyl isothiocyanate

exposure.

Disposal Plan
Proper disposal of Phenyl isothiocyanate and its containers is crucial to prevent environmental

contamination and ensure safety. Under no circumstances should this chemical be disposed of

down the drain.[7]
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Waste Collection and Segregation
Dedicated Waste Container: All waste containing Phenyl isothiocyanate, including

contaminated consumables like pipette tips and gloves, must be collected in a dedicated,

properly labeled hazardous waste container.[7]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name: "Phenyl isothiocyanate".[7]

Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and cool

area, away from incompatible materials.[7]

Disposal Method
Licensed Professional Disposal: The recommended method of disposal is through a licensed

professional waste disposal service.[7] Contact your institution's Environmental Health and

Safety (EHS) office to arrange for pickup and disposal.

Chemical Neutralization (for equipped labs): For laboratories with the appropriate expertise

and equipment, a neutralization protocol can be considered to form a more stable thiourea

derivative before disposal. This involves reacting the isothiocyanate waste with an amine.

This procedure should only be performed by trained personnel.

Prepare Amine Solution: In a suitable container, prepare a solution of a primary or

secondary amine (e.g., ethanolamine) in a solvent compatible with the waste stream.

Dilute Waste: In a separate container, dilute the Phenyl isothiocyanate waste with the

same solvent to control the reaction rate.

Neutralization: Slowly add the diluted isothiocyanate solution to the stirring amine solution.

The reaction may be exothermic, so slow addition and external cooling (e.g., an ice bath)

may be necessary.

Reaction Completion: Allow the mixture to stir at room temperature for at least one hour to

ensure the reaction is complete.

Waste Collection: Transfer the resulting thiourea solution to a properly labeled hazardous

waste container for disposal.[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.coleparmer.com/safety-glove-chemical-compatibility
https://www.coleparmer.com/safety-glove-chemical-compatibility
https://www.coleparmer.com/safety-glove-chemical-compatibility
https://www.coleparmer.com/safety-glove-chemical-compatibility
https://www.coleparmer.com/safety-glove-chemical-compatibility
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Management
Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated, if it is safe to do so.

Personal Protection: Wear the appropriate PPE, including respiratory protection, before

attempting to clean up the spill.

Containment: For liquid spills, absorb the material with an inert, non-combustible absorbent

such as vermiculite, dry sand, or earth.[5]

Collection: Carefully collect the absorbed material and any contaminated surfaces into a

labeled hazardous waste container.

Decontamination: Clean the spill area thoroughly.

Reporting: Report the spill to your institution's EHS department.

// Nodes Start [label="Waste Generation", shape=ellipse, fillcolor="#34A853",

fontcolor="#FFFFFF"]; Collection [label="Collect in Dedicated, Labeled\nHazardous Waste

Container", fillcolor="#FBBC05", fontcolor="#202124"]; Storage [label="Store Sealed Container

in\nDesignated Cool, Ventilated Area", fillcolor="#FBBC05", fontcolor="#202124"]; Decision

[label="Equipped for\nNeutralization?", shape=diamond, fillcolor="#F1F3F4",

fontcolor="#202124"]; Neutralization [label="Perform Amine Neutralization Protocol",

fillcolor="#F1F3F4", fontcolor="#202124"]; EHS [label="Contact EHS for

Licensed\nProfessional Disposal", fillcolor="#4285F4", fontcolor="#FFFFFF"]; End

[label="Disposal", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Collection; Collection -> Storage; Storage -> Decision; Decision ->

Neutralization [label="Yes"]; Decision -> EHS [label="No"]; Neutralization -> EHS; EHS -> End;

} DOT Caption: Workflow for the safe disposal of Phenyl isothiocyanate waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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